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Cat. No.: B1199968
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Introduction

Nickel (Ni) is a naturally occurring element found in the earth's crust and is used in various

industrial processes, including the production of stainless steel, alloys, and batteries.[1] As a

result of both natural and anthropogenic activities, nickel can be released into the environment

and contaminate water sources.[2][3] While nickel is an essential trace element for some

organisms, elevated concentrations in water can be toxic to aquatic life and may pose a risk to

human health.[2][4][5] Therefore, the accurate and sensitive quantification of Nickel (II), the

most common oxidation state of nickel in aqueous environments, is crucial for environmental

monitoring and regulatory compliance.[1][6] The U.S. Environmental Protection Agency (EPA)

has established a maximum contaminant level (MCL) for nickel in drinking water to be 0.1

mg/L.[1]

This application note provides detailed protocols for the quantitative analysis of Nickel (II) in

environmental water samples using several common analytical techniques: Atomic Absorption

Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES),

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and UV-Visible Spectrophotometry.
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Analytical Methods Overview

The choice of analytical method for nickel quantification depends on factors such as the

expected concentration range, required sensitivity, sample matrix, and available

instrumentation.

Atomic Absorption Spectroscopy (AAS) is a widely used technique for the determination of

metals in solution.[4] It can be performed using either a flame (Flame AAS) or a graphite

furnace (Graphite Furnace AAS - GFAAS). GFAAS offers significantly lower detection limits

than Flame AAS.[7][8]

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is a robust and

sensitive method capable of multi-element analysis.[9] It is well-suited for analyzing samples

with a wide range of nickel concentrations.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) provides the lowest detection

limits of the common techniques, making it ideal for the analysis of trace and ultra-trace

levels of nickel.[10][11][12]

UV-Visible Spectrophotometry is a colorimetric method that involves the formation of a

colored complex with Nickel (II).[2][13] While generally less sensitive than atomic

spectroscopy methods, it offers a cost-effective alternative for samples with higher nickel

concentrations.

The following diagram illustrates the general workflow for the quantitative analysis of Nickel (II)

in environmental water samples.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.ste-mart.com/determination-of-nickel-in-water-samples-by-atomic-absorption-spectroscopy-aas-176957.htm
https://www.nemi.gov/methods/method_pdf/5501/
https://www.nemi.gov/methods/method_pdf/5471/
http://www.pjoes.com/pdf-88356-22214?filename=ICP-OES%20Determination%20of.pdf
https://pubs.rsc.org/en/content/articlelanding/1999/ja/a902882j
https://bbsq.bs/product/water-quality-nickel-59-and-nickel-63-part-2-test-method-using-icp-ms/
https://www.sartorius.com/resource/blob/153098/72e0a2ac06ca77f68c739602a69c7cde/publ-minisart-icp-ms-heavy-metal-ions-in-drinking-water-2017-e-data.pdf
https://www.ijbio.com/articles/extraction-and-spectrophotometric-determination-of-nickel-in-water-alloys-and-edible-oil-samples.pdf
https://www.scholarsresearchlibrary.com/articles/spectrophotometric-determination-of-nickel-ii-with-2aminoacetophenoneisonicotinoylhydrazone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection Sample Preservation
(e.g., acidification with HNO3)

Sample Digestion
(for total recoverable nickel) Total Ni 

Filtration
(for dissolved nickel)

 Dissolved Ni 

Instrumental Analysis

AAS

ICP-OES

ICP-MS

UV-Vis Spectrophotometry

Data Analysis and
Reporting

Click to download full resolution via product page

General workflow for Nickel (II) analysis in water.

Experimental Protocols
Sample Collection and Preservation
Proper sample collection and preservation are critical to obtain accurate results.

Sample Collection: Collect water samples in clean, acid-washed polyethylene or borosilicate

glass bottles.

Preservation: For the analysis of total recoverable nickel, acidify the sample with

concentrated nitric acid (HNO₃) to a pH < 2 immediately after collection to prevent

precipitation of the metal. For the analysis of dissolved nickel, filter the sample through a

0.45 µm membrane filter prior to acidification. Store samples at 4°C until analysis.

Atomic Absorption Spectroscopy (AAS) Protocol
This protocol is based on the principles of determining nickel by atomic absorption

spectrophotometry.[4][7]
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Instrumentation: Atomic Absorption Spectrometer with a nickel hollow cathode lamp and either

a flame or graphite furnace atomizer.

Reagents:

Standard Nickel Stock Solution (1000 mg/L): Dissolve 1.000 g of nickel powder in a minimum

of dilute HNO₃ and dilute to 1 L with deionized water.[8]

Working Standards: Prepare a series of working standards by diluting the stock solution with

deionized water containing 1.5 mL of concentrated HNO₃ per liter.[7]

Procedure (Graphite Furnace AAS):

Set the instrument wavelength to 232.0 nm.[8]

Optimize the graphite furnace temperature program for drying, charring, and atomization. A

typical program might include:

Drying: 110°C for 30 seconds

Charring: 800°C for 20 seconds

Atomization: 2500°C for 5 seconds

Inject a known volume of the sample (typically 20 µL) into the graphite tube.[7]

Initiate the temperature program and record the absorbance signal.

Construct a calibration curve by analyzing the working standards.

Determine the concentration of nickel in the sample from the calibration curve.
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Principle of Atomic Absorption Spectroscopy.

Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES) Protocol
ICP-OES is a suitable method for the routine analysis of metals in surface waters.[9]

Instrumentation: ICP-OES spectrometer.

Reagents:

Standard Nickel Stock Solution (1000 mg/L)

Working Standards: Prepare multi-element working standards if other elements are being

analyzed simultaneously.

Procedure:

Warm up the ICP-OES instrument and ignite the plasma.

Aspirate the blank solution (deionized water with HNO₃) to establish a baseline.

Aspirate the working standards to create a calibration curve.

Aspirate the samples and measure the emission intensity at the recommended wavelength

for nickel (e.g., 231.604 nm, 221.647 nm, or 232.003 nm).
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The concentration of nickel in the sample is determined by the instrument software based on

the calibration curve.
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Principle of ICP-OES.

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) Protocol
ICP-MS is a highly sensitive technique for trace element analysis.[12]

Instrumentation: ICP-MS spectrometer.

Reagents:

Standard Nickel Stock Solution (1000 mg/L)

Working Standards: Prepare a series of low-concentration working standards.

Internal Standard Solution (e.g., Yttrium, Indium).

Procedure:

Warm up the ICP-MS instrument and perform daily performance checks.

Introduce the blank, standards, and samples into the instrument. An internal standard is

often added online to correct for matrix effects and instrument drift.

The instrument measures the abundance of nickel isotopes (e.g., ⁵⁸Ni, ⁶⁰Ni).
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A calibration curve is generated by plotting the intensity ratio of the nickel isotope to the

internal standard against the concentration of the standards.

The concentration of nickel in the sample is calculated from the calibration curve.
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Principle of ICP-MS.

UV-Visible Spectrophotometry Protocol
This protocol is based on the formation of a colored complex between Nickel (II) and a

complexing agent, such as Dimethylglyoxime (DMG) or 2-Aminoacetophenone

isonicotinoylhydrazone (2-AAINH).[5][13]

Instrumentation: UV-Visible Spectrophotometer.

Reagents:

Standard Nickel Stock Solution (100 mg/L)

Complexing Agent Solution (e.g., 1% Dimethylglyoxime in ethanol).

Buffer Solution (to maintain optimal pH for complex formation).

Oxidizing Agent (e.g., Iodine solution) to ensure Ni is in the +2 state.

Procedure (using DMG):

To a series of 50 mL volumetric flasks, add aliquots of the working nickel standards.
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To each flask, add 20 mL of 0.5 N HCl, 10 mL of sodium citrate solution, and 2 mL of iodine

solution. Shake well.[5]

Add 4 mL of DMG solution to each flask and dilute to the mark with deionized water.[5]

Allow the color to develop for 20 minutes.[5]

Measure the absorbance at the wavelength of maximum absorption (λmax), which is

typically around 470 nm for the Ni-DMG complex.[5][13]

Construct a calibration curve of absorbance versus concentration.

Prepare the water sample in the same manner and measure its absorbance.

Determine the nickel concentration in the sample from the calibration curve.

Quantitative Data Summary
The following table summarizes the typical performance characteristics of the described

analytical methods for the determination of Nickel (II) in water.
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Analytical
Method

Typical Linear
Range

Detection
Limit (µg/L)

Advantages Disadvantages

Flame AAS 0.1 - 10 mg/L[14] ~10
Inexpensive,

easy to use

Lower sensitivity,

matrix

interferences

Graphite

Furnace AAS
1 - 100 µg/L[8] 0.1 - 1[7][15]

High sensitivity,

small sample

volume

Slower analysis

time, more

complex

ICP-OES
1 µg/L - 100

mg/L
0.1 - 5[16][17]

Multi-element

capability, wide

linear range

Higher

instrument cost,

spectral

interferences

ICP-MS 0.01 - 1000 µg/L < 0.1[12]

Highest

sensitivity,

isotopic analysis

Highest

instrument cost,

matrix effects

UV-Vis

Spectrophotomet

ry

0.1 - 10 mg/L[2]

[13]
~10 - 50

Low cost, simple

instrumentation

Lower sensitivity,

potential for

interferences

Note: The linear ranges and detection limits are approximate and can vary depending on the

specific instrument, matrix, and operating conditions.

Conclusion
The quantitative analysis of Nickel (II) in environmental water samples can be effectively

performed using a variety of analytical techniques. The choice of method should be guided by

the specific requirements of the analysis, including the expected concentration range, the need

for high sensitivity, and the available resources. For trace and ultra-trace analysis, ICP-MS and

GFAAS are the preferred methods. ICP-OES is a versatile technique for a wide range of

concentrations and multi-element analysis. UV-Visible spectrophotometry provides a simple

and cost-effective option for screening or for samples with higher nickel levels. Adherence to

proper sample collection, preservation, and quality control procedures is essential for obtaining

accurate and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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